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Introduction

Sodium butane-1-sulfonate, an organosulfur compound, is utilized in various scientific
applications, most notably as an ion-pairing reagent in high-performance liquid chromatography
(HPLC) for the separation of basic and cationic molecules.[1][2][3] It also serves as a
templating agent in the synthesis of molecular sieves like SAPO-5.[4][5] This technical guide
provides an in-depth overview of the chemical properties of sodium butane-1-sulfonate
hydrate, detailed experimental protocols for their determination, and visualizations of its
primary applications.

Chemical and Physical Properties

Sodium butane-1-sulfonate is typically available as a white to off-white crystalline powder.[6][7]
It is stable under recommended storage conditions, though it is advisable to keep it in a dry,
cool, and well-ventilated place away from direct sunlight and moisture.[6] The compound is
highly soluble in water.[1]
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Property Value Source(s)
Molecular Formula CaHoNaOsS [1][8]
Molecular Weight 160.17 g/mol [41[8]
Melting Point >300 °C (decomposes) [1][6]
Solubility in Water 1 g/10 mL; 100 mg/mL [1]
Appearance White to off-white crystalline 61171

powder

H Neutral to slightly alkaline in
p .
aqueous solutions

Water Content (Karl Fischer) <1.0% [7]

298.5 t0 £101.5% (ex
Assay [7]
Sulphated Ash)

Experimental Protocols
Determination of Melting Point

The melting point of sodium butane-1-sulfonate hydrate, which is reported to be above 300
°C with decomposition, can be determined using a standard melting point apparatus.[1][6]

Methodology:

o Asmall, finely powdered sample of the substance is packed into a capillary tube, sealed at
one end, to a height of 2-3 mm.

e The capillary tube is placed in a melting point apparatus, and the temperature is increased at
a steady rate (e.g., 10-20 °C/minute for a preliminary run, then 1-2 °C/minute for an accurate
measurement near the expected melting point).

e The temperature at which the substance begins to melt and the temperature at which it is
completely molten are recorded as the melting range. For a substance that decomposes, the
temperature at which decomposition is observed is noted.
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Determination of Aqueous Solubility

The high solubility of sodium butane-1-sulfonate hydrate in water is a key property.[1] A
standard shake-flask method can be used for its quantitative determination.

Methodology:

An excess amount of sodium butane-1-sulfonate hydrate is added to a known volume of
deionized water in a flask.

o The flask is sealed and agitated (e.g., using a shaker bath) at a constant temperature (e.g.,
25 °C) for a sufficient period to ensure equilibrium is reached (typically 24-48 hours).

e The solution is then filtered to remove any undissolved solid.

» The concentration of the dissolved sodium butane-1-sulfonate in the filtrate is determined
using a suitable analytical method, such as gravimetric analysis (after evaporation of the
solvent) or by HPLC with a conductivity detector.

Applications and Experimental Workflows

While sodium butane-1-sulfonate hydrate is not known to be involved in biological signaling
pathways, it plays a crucial role in specific analytical and synthetic procedures.

lon-Pair Chromatography

Sodium butane-1-sulfonate is widely used as an ion-pairing reagent in reversed-phase HPLC
to enhance the retention and separation of basic and cationic analytes.[1][2][3] The sulfonate
group forms an ion pair with positively charged analytes, neutralizing their charge and
increasing their hydrophobicity, which leads to greater retention on a nonpolar stationary
phase.[3]

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b8022028?utm_src=pdf-body
https://www.mpbio.com/us/1-butanesulfonic-acid-sodium-salt-25-g
https://www.benchchem.com/product/b8022028?utm_src=pdf-body
https://www.benchchem.com/product/b8022028?utm_src=pdf-body
https://www.mpbio.com/us/1-butanesulfonic-acid-sodium-salt-25-g
https://www.tcichemicals.com/assets/brochure-pdfs/Brochure_A1084_E.pdf
https://www.nbinno.com/article/other-organic-chemicals/ion-pair-chromatography-sodium-1-heptanesulfonate-hplc-dw
https://www.nbinno.com/article/other-organic-chemicals/ion-pair-chromatography-sodium-1-heptanesulfonate-hplc-dw
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8022028?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

Mobile Phase Preparation

Sodium Butane-1-sulfonate
(lon-Pair Reagent)

HPLC System Data Analysis
y
Organic Solvent ' ' e Reversed-Phase ' ' Detector ' Peak Integration
((evg., Acetonitrile/Methanol) Mix & HPLC Pump njector Column (e.g., C18) (e.g., UV-Vis) (Chmmamgram (& Quantification

[

Aqueous Buffer Analyte Sample
(Basic/Cationic Compounds)

Click to download full resolution via product page

Workflow for lon-Pair Chromatography using Sodium Butane-1-sulfonate.

Synthesis of SAPO-5 Molecular Sieve

Sodium butane-1-sulfonate can be used as a structure-directing agent (template) in the
hydrothermal synthesis of silicoaluminophosphate-5 (SAPO-5), a type of zeolite.[4]
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General workflow for the synthesis of SAPO-5 using Sodium Butane-1-sulfonate.

Conclusion

Sodium butane-1-sulfonate hydrate is a versatile chemical with well-defined properties that
make it suitable for specialized applications in analytical chemistry and materials science. Its
high aqueous solubility and thermal stability are advantageous for its use as an ion-pairing
reagent in HPLC and as a templating agent in the synthesis of molecular sieves. The provided
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experimental frameworks and workflow diagrams offer a foundational understanding for
researchers and professionals working with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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